Cas no 59661-30-2 (5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile)
59661-30-2 structure
Product Name:5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
CAS No:59661-30-2
MF:C12H11N3
MW:197.235841989517
CID:3159181
PubChem ID:12238022
Update Time:2025-04-21
5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
- 59661-30-2
- 5-AMINO-1-(4-METHYLPHENYL)-1H-PYRROL-3-YL CYANIDE
- 5-amino-1-(4-methylphenyl)pyrrole-3-carbonitrile
- STK352284
- 5-Amino-1-(p-tolyl)-1H-pyrrole-3-carbonitrile
- SB63288
- AKOS005168267
-
- MDL: MFCD09701851
- Inchi: 1S/C12H11N3/c1-9-2-4-11(5-3-9)15-8-10(7-13)6-12(15)14/h2-6,8H,14H2,1H3
- InChI Key: KGYZICAUFUSSCT-UHFFFAOYSA-N
- SMILES: N1(C=C(C#N)C=C1N)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 197.095297364Da
- Monoisotopic Mass: 197.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.7Ų
5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM522622-1g |
5-Amino-1-(p-tolyl)-1H-pyrrole-3-carbonitrile |
59661-30-2 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM522622-5g |
5-Amino-1-(p-tolyl)-1H-pyrrole-3-carbonitrile |
59661-30-2 | 97% | 5g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1789182-250mg |
5-Amino-1-(p-tolyl)-1H-pyrrole-3-carbonitrile |
59661-30-2 | 98% | 250mg |
¥5790.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1789182-1g |
5-Amino-1-(p-tolyl)-1H-pyrrole-3-carbonitrile |
59661-30-2 | 98% | 1g |
¥11518.00 | 2024-05-07 |
5-amino-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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